Cas no 2138209-73-9 (4-methyl-3-({2-(trimethylsilyl)ethylsulfanyl}methyl)-4H-1,2,4-triazole)

4-Methyl-3-({2-(trimethylsilyl)ethylsulfanyl}methyl)-4H-1,2,4-triazole is a specialized heterocyclic compound featuring a 1,2,4-triazole core functionalized with a methyl group at the 4-position and a 2-(trimethylsilyl)ethylsulfanyl methyl substituent at the 3-position. This structure imparts unique reactivity and stability, making it valuable in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The trimethylsilyl group enhances lipophilicity, while the sulfur-containing side chain offers potential for further functionalization. Its well-defined molecular architecture ensures consistent performance in coupling reactions and as a building block for complex heterocyclic systems. Suitable for research applications requiring precise control over molecular design.
4-methyl-3-({2-(trimethylsilyl)ethylsulfanyl}methyl)-4H-1,2,4-triazole structure
2138209-73-9 structure
Product Name:4-methyl-3-({2-(trimethylsilyl)ethylsulfanyl}methyl)-4H-1,2,4-triazole
CAS No:2138209-73-9
MF:C9H19N3SSi
MW:229.417761087418
CID:5991442
PubChem ID:165473197
Update Time:2025-06-08

4-methyl-3-({2-(trimethylsilyl)ethylsulfanyl}methyl)-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

    • 4-methyl-3-({2-(trimethylsilyl)ethylsulfanyl}methyl)-4H-1,2,4-triazole
    • 2138209-73-9
    • 4-methyl-3-({[2-(trimethylsilyl)ethyl]sulfanyl}methyl)-4H-1,2,4-triazole
    • EN300-1085630
    • Inchi: 1S/C9H19N3SSi/c1-12-8-10-11-9(12)7-13-5-6-14(2,3)4/h8H,5-7H2,1-4H3
    • InChI Key: GIGBZIHJXWAQPH-UHFFFAOYSA-N
    • SMILES: S(CC1=NN=CN1C)CC[Si](C)(C)C

Computed Properties

  • Exact Mass: 229.10689533g/mol
  • Monoisotopic Mass: 229.10689533g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 56Ų

4-methyl-3-({2-(trimethylsilyl)ethylsulfanyl}methyl)-4H-1,2,4-triazole Pricemore >>

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Additional information on 4-methyl-3-({2-(trimethylsilyl)ethylsulfanyl}methyl)-4H-1,2,4-triazole

Introduction to 4-methyl-3-({2-(trimethylsilyl)ethylsulfanyl}methyl)-4H-1,2,4-triazole (CAS No. 2138209-73-9)

4-methyl-3-({2-(trimethylsilyl)ethylsulfanyl}methyl)-4H-1,2,4-triazole is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2138209-73-9, belongs to the triazole class of molecules, which are well-known for their broad spectrum of biological activities. The unique structural features of this molecule, particularly the presence of a trimethylsilyl group and a methylsulfanyl moiety, contribute to its distinctive chemical properties and potential applications in drug discovery.

The trimethylsilyl (TMS) group is a common protective group in organic synthesis, known for its stability under various reaction conditions and its ability to enhance the reactivity of adjacent functional groups. In contrast, the methylsulfanyl (mesyl) group introduces a sulfur atom into the molecular framework, which can influence the compound's interactions with biological targets. The combination of these features makes 4-methyl-3-({2-(trimethylsilyl)ethylsulfanyl}methyl)-4H-1,2,4-triazole a promising candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. Studies have suggested that triazole derivatives can exhibit potent antimicrobial and anti-inflammatory properties. The structural motifs present in 4-methyl-3-({2-(trimethylsilyl)ethylsulfanyl}methyl)-4H-1,2,4-triazole may contribute to its ability to interact with specific biological targets, making it a valuable scaffold for designing novel therapeutic agents.

In particular, the 1,2,4-triazole core is a well-documented pharmacophore in drug development. This heterocyclic ring system is found in numerous approved drugs due to its ability to modulate enzyme activity and receptor binding. The introduction of substituents such as the trimethylsilyl and methylsulfanyl groups further diversifies the chemical space available for drug design. Researchers have been exploring these modifications to enhance pharmacokinetic properties and improve target specificity.

The synthesis of 4-methyl-3-({2-(trimethylsilyl)ethylsulfanyl}methyl)-4H-1,2,4-triazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as transition-metal catalysis and flow chemistry has streamlined the production process for complex molecules like this one. These methods not only improve efficiency but also allow for better control over reaction outcomes.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. By modifying specific functional groups or introducing additional heterocycles, chemists can generate libraries of derivatives with tailored biological activities. High-throughput screening (HTS) techniques combined with structure-activity relationship (SAR) studies are being employed to identify lead compounds for further development.

The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations have been used to predict how 4-methyl-3-({2-(trimethylsilyl)ethylsulfanyl}methyl)-4H-1,2,4-triazole might interact with various biological targets. These studies provide insights into binding affinities and potential side effects before expensive experimental validation is undertaken. Such virtual screening approaches have significantly reduced the time and cost associated with drug development pipelines.

In addition to its pharmaceutical applications, this compound has shown promise in materials science research. The unique electronic properties of triazole derivatives make them suitable for use in organic semiconductors and other advanced materials. Researchers are exploring ways to incorporate these molecules into next-generation electronic devices where their stability and reactivity could be leveraged.

The future direction of research on 4-methyl-3-({2-(trimethylsilyl)ethylsulfanyl}methyl)-4H-1,2,4-triazole will likely focus on understanding its mechanism of action at a molecular level. By elucidating how this compound interacts with biological targets, scientists can design more effective derivatives with improved therapeutic profiles. Collaborative efforts between synthetic chemists and biologists will be crucial in translating laboratory discoveries into clinical applications.

The development of novel drugs remains one of the most challenging yet rewarding endeavors in modern science. Compounds like 4-methyl-3-({2-(trimethylsilyl)ethnic}mthyl)-4H-1, 12triazole are essential tools that push the boundaries of what is possible in medicine today. As our understanding of biology continues to expand,so too does our ability to design molecules that can combat disease effectively while minimizing side effects.

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